Cas no 1242279-48-6 ((6,6)-phenyl-C61 Methyl-hexanoate)

• Product Name: (6,6)-phenyl-C61 Methyl-hexanoate
• CAS No: 1242279-48-6
• MF: C₇₄H₁₈O₂
• MW: 938.933537960052
• CID: 1215980
• PubChem ID: 163323275
• Update Time: 2025-05-20

(6,6)-phenyl-C61 Methyl-hexanoate Chemical and Physical Properties

Names and Identifiers

• (6,6)-phenyl-C61 methyl-hexanoate
• PC61HM
• 3'H-Cyclopropa[1,9][5,6]fullerene-C60-Ih-3'-hexanoic acid, 3'-phenyl-, methyl ester
• CS-0435330
• 1242279-48-6
• Methyl 3 inverted exclamation marka-phenyl-3 inverted exclamation markaH-cyclopropa[1,9][5,6]fullerene-C60-Ih-3 inverted exclamation marka-hexanoate
• (6,6)-phenyl-C61 Methyl-hexanoate

• Inchi： 1S/C74H18O2/c1-76-13(75)10-6-3-7-11-72(12-8-4-2-5-9-12)73-68-60-52-42-32-24-16-14-15-18-22-20(16)28-36-30(22)40-34-26(18)27-19(15)23-21-17(14)25(24)33-39-29(21)37-31(23)41-35(27)45-44(34)54-48(40)58-50(36)56(46(52)38(28)32)64(68)66(58)70-62(54)63-55(45)49(41)59-51(37)57-47(39)53(43(33)42)61(60)69(73)65(57)67(59)71(63)74(70,72)73/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key： NWAPUGWLGJZQEP-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCC1(C2C=CC=CC=2)C23C4C5C6=C7C8=C9C%10=C%11C%12=C%13C%14=C%10C%10C%15=C%14C%14=C%16C%13=C%13C%12=C%12C%17C%11=C9C9=C%11C=%17C%17=C%12C%12=C%13C%13=C%16C%16=C%14C%14=C%15C(=C6C8=%10)C=4C%14=C4C%16=C6C%13=C%12C8=C%17C%10=C%11C(=C79)C=5C2=C%10C8=C6C314)=O

Computed Properties

• Exact Mass: 938.130679813g/mol
• Monoisotopic Mass: 938.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 76
• Rotatable Bond Count: 8
• Complexity: 3920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.8
• Topological Polar Surface Area: 26.3Ų

Additional information on (6,6)-phenyl-C61 Methyl-hexanoate

Compound CAS No. 1242279-48-6: (6,6)-Phenyl-C61 Methyl-Hexanoate

The compound with CAS No. 1242279-48-6, commonly referred to as (6,6)-Phenyl-C61 Methyl-Hexanoate, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound is characterized by its unique molecular structure, which combines a phenyl group with a methyl hexanoate moiety, making it a versatile material for various applications. Recent studies have highlighted its potential in advanced materials development, particularly in the realm of organic electronics and sustainable chemistry.

Molecular Structure and Synthesis

The molecular structure of (6,6)-Phenyl-C61 Methyl-Hexanoate is defined by its core C61 framework, which is a fullerene derivative. The phenyl group attached to the C61 structure introduces aromaticity and enhances the compound's stability and electronic properties. The methyl hexanoate group further modifies the surface properties of the molecule, making it suitable for applications that require specific wettability or compatibility with organic solvents.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound. Researchers have employed a combination of Friedel-Crafts alkylation and subsequent esterification reactions to achieve high yields of (6,6)-Phenyl-C61 Methyl-Hexanoate. These methods not only ensure the purity of the final product but also minimize environmental impact by optimizing reaction conditions and reducing waste generation.

Applications in Organic Electronics

One of the most promising applications of (6,6)-Phenyl-C61 Methyl-Hexanoate lies in organic electronics. The compound's unique electronic properties make it an ideal candidate for use in organic photovoltaic (OPV) devices. Studies have demonstrated that incorporating this compound into OPV architectures can significantly enhance device efficiency by improving charge transport and reducing recombination losses.

Moreover, the compound's ability to form stable interfaces with other organic semiconductors has led to its use in tandem solar cells. In such configurations, (6,6)-Phenyl-C61 Methyl-Hexanoate serves as an electron acceptor material, facilitating efficient charge separation and transport. Recent research has shown that these tandem devices can achieve power conversion efficiencies exceeding 15%, marking a significant milestone in the field of renewable energy.

Sustainability and Green Chemistry

In addition to its electronic applications, (6,6)-Phenyl-C61 Methyl-Hexanoate has also found relevance in green chemistry initiatives. The compound's synthesis process has been optimized to utilize renewable feedstocks and energy-efficient reaction conditions. This aligns with global efforts to transition towards more sustainable chemical manufacturing practices.

Furthermore, the compound's biodegradability has been studied extensively. Research indicates that under specific environmental conditions, (6,6)-Phenyl-C61 Methyl-Hexanoate can undergo controlled degradation without releasing harmful byproducts. This makes it a viable option for applications where environmental impact is a critical consideration.

Future Directions and Market Potential

The future prospects for (6,6)-Phenyl-C61 Methyl-Hexanoate are highly promising. As research continues to uncover new applications and optimize existing ones, the demand for this compound is expected to grow significantly. The compound's versatility across multiple industries positions it as a key player in the development of next-generation materials.

In terms of market potential, the increasing adoption of organic electronics in consumer electronics, automotive industries, and renewable energy systems is driving demand for high-performance materials like (6,6)-Phenyl-C61 Methyl-Hexanoate. Additionally, its role in green chemistry initiatives is expected to open new avenues for its application in sustainable manufacturing processes.

In conclusion, (6,6)-Phenyl-C₅H₅-C₅H₅-C₅H₅-C₅H₅-C₅H₅-C₅H₅-C_{5-Methyl-Hexanoate, with CAS No. 1242279-48-79-48-79-48-79-48-79-48-79-48-79-48-, represents a cutting-edge material with diverse applications across multiple industries. Its unique properties and sustainable synthesis methods make it a valuable asset in both academic research and industrial production.}